Cas no 1353987-00-4 (3-Carboxymethylsulfanyl-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-Carboxymethylsulfanyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353987-00-4
• MF: C₁₁H₁₉NO₄S
• MW: 261.337862253189
• CID: 2162431
• Update Time: 2023-08-05

3-Carboxymethylsulfanyl-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Carboxymethylsulfanyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• 2-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)thio)acetic acid
• (R)-2-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)thio)acetic acid
• AM94875
• 3-carboxymethylsulfanylpyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C11H19NO4S/c1-11(2,3)16-10(15)12-5-4-8(6-12)17-7-9(13)14/h8H,4-7H2,1-3H3,(H,13,14)
• InChI Key： UCLGMVQUPDUFBZ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 300
• Topological Polar Surface Area: 92.1